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Compound of Interest

4-Benzyloxy-2,6-
Compound Name:
difluorophenylboronic acid

Cat. No.: B600006

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available safety data sheets and
chemical databases. It is intended for informational purposes for qualified professionals and
does not replace a formal Safety Data Sheet (SDS). Always refer to the original SDS from the
supplier before handling this chemical.

Chemical Identification and Properties

4-Benzyloxy-2,6-difluorophenylboronic acid is a fluorinated organic compound with
applications in synthetic chemistry, particularly as a building block in the development of
pharmaceutical agents and other complex molecules.
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Identifier

Value

Source

Chemical Name

(4-(Benzyloxy)-2,6-

difluorophenyl)boronic acid

[1](2][3]

CAS Number 156635-89-1 [LI[2][3]1[41[5]116]
Molecular Formula C13H11BF203 [21[3][4][5][6]
Molecular Weight 264.03 g/mol [21[41[5]

Physical State

Liguid or Solid (sources vary)

[4]

Purity Typically 295% - 97% [415]
(2,6-difluoro-4-
Synonyms phenylmethoxyphenyl)boronic [41[6]

acid

Hazard Identification and Classification

This chemical is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye

irritation

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation

GHS Pictogram:

laalt text

[4]
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Signal Word:Warning[4]

Toxicological Summary

Quantitative toxicological data for 4-Benzyloxy-2,6-difluorophenylboronic acid is not readily
available in the public domain. The hazard classifications are based on the properties of similar
chemical structures and general knowledge of boronic acids.

Toxicological Endpoint Value

Acute Oral Toxicity (LD50) No data available
Acute Dermal Toxicity (LD50) No data available
Acute Inhalation Toxicity (LC50) No data available
Carcinogenicity No data available
Germ Cell Mutagenicity No data available
Reproductive Toxicity No data available

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of this specific compound are
not published. However, the hazard classifications (H302, H315, H319, H335) are typically
determined using standardized methodologies, such as those outlined by the Organisation for
Economic Co-operation and Development (OECD) or the Environmental Protection Agency
(EPA).

Likely Methodologies for Hazard Determination:

» Acute Oral Toxicity (H302): OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose
Procedure), OECD 423 (Acute Oral Toxicity - Acute Toxic Class Method), or OECD 425
(Acute Oral Toxicity: Up-and-Down Procedure). These studies involve the administration of
the substance to animals (typically rodents) to determine the dose at which adverse effects
or mortality occur.
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 Skin Irritation (H315): OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion). This
protocol involves applying the substance to the skin of an animal (often a rabbit) and
observing for signs of irritation, such as erythema and edema, over a set period.

o Eye Irritation (H319): OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). This test
involves applying the substance to the eye of an animal (historically rabbits) and assessing
the degree of ocular irritation and reversibility of effects. In vitro alternatives are increasingly
used.

e Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation) (H335): While no
single, specific OECD guideline exists solely for respiratory irritation, this classification is
often derived from data from acute inhalation toxicity studies (e.g., OECD 403) where clinical
signs of respiratory tract irritation are observed, or from in vitro assays and structure-activity
relationship (SAR) analysis.

Handling, Storage, and Personal Protective
Equipment (PPE)
Handling and Storage

o Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[7] Avoid
breathing dust, fumes, gas, mist, vapors, or spray.[4] Wash hands thoroughly after handling.
[4] Do not eat, drink, or smoke when using this product.[4]

o Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed.

[7]

Personal Protective Equipment (PPE)
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Protection Type

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an appropriate

cartridge.

First Aid and Emergency Procedures

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[8]

Skin Contact

Immediately wash the skin with plenty of soap
and water. Remove contaminated clothing. Seek
medical attention if irritation develops or

persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[8]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[8]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[8]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[8]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[9]

Visualized Safety Workflows

The following diagrams illustrate key safety-related logical flows when working with 4-
Benzyloxy-2,6-difluorophenylboronic acid.
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Exposure Event
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Caption: First aid workflow for different exposure routes.
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Spill Detected
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l
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:
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l
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Caption: Step-by-step procedure for accidental spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 4-Benzyloxy-2,6-
difluorophenylboronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600006#4-benzyloxy-2-6-difluorophenylboronic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b600006?utm_src=pdf-custom-synthesis
https://www.aaronchem.com/sds/156635-89-1.pdf
https://www.splendidlab.in/products/info/17627/4-benzyloxy-26-difluorophenylboronic-acid
https://www.splendidlab.in/products/info/17627/4-benzyloxy-26-difluorophenylboronic-acid
https://www.pschemicals.com/index.php?p=product&CAS_nr=156635-89-1&id=795662
https://fluorochem.co.uk/product/F091977/
https://www.calpaclab.com/4-benzyloxy-2-6-difluorophenyl-boronic-acid-contains-anhydride-min-95-1-gram/ala-b191153-1g
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB61470978.htm?N=Global
https://www.tcichemicals.com/BE/en/sds/D3985_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/04137.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-299196.pdf
https://www.benchchem.com/product/b600006#4-benzyloxy-2-6-difluorophenylboronic-acid-safety-data-sheet
https://www.benchchem.com/product/b600006#4-benzyloxy-2-6-difluorophenylboronic-acid-safety-data-sheet
https://www.benchchem.com/product/b600006#4-benzyloxy-2-6-difluorophenylboronic-acid-safety-data-sheet
https://www.benchchem.com/product/b600006#4-benzyloxy-2-6-difluorophenylboronic-acid-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b600006?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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